Cas no 56763-55-4 (3'-Chloro-biphenyl-3-amine)

• Product Name: 3'-Chloro-biphenyl-3-amine
• CAS No: 56763-55-4
• MF: C₁₂H₁₀ClN
• MW: 203.667501926422
• MDL: MFCD03424675
• CID: 858812
• PubChem ID: 2757425
• Update Time: 2025-10-05

3'-Chloro-biphenyl-3-amine Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-[1,1'-biphenyl]-3-amine
• (3'-chlorobiphenyl-3-yl)amine
• 3-(3-chlorophenyl)aniline
• (3'-chlorobiphenyl-3-yl)amine(SALTDATA: HCl)
• 3'-Chloro-biphenyl-3-amine
• 3'-CHLORO-BIPHENYL-3-YLAMINE
• GXRVJJBIJVHXOO-UHFFFAOYSA-N
• 3'-chloro[1,1'-biphenyl]-3-amine
• AKOS002679754
• CS-0238940
• SB77088
• 3'-Chloro-3-Biphenylamine
• DB-027998
• 3'-chlorobiphenyl-3-amine
• Z784880468
• C78313
• EN300-202809
• SCHEMBL632125
• 56763-55-4
• DTXSID90373896

• MDL： MFCD03424675
• Inchi： 1S/C12H10ClN/c13-11-5-1-3-9(7-11)10-4-2-6-12(14)8-10/h1-8H,14H2
• InChI Key： GXRVJJBIJVHXOO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 203.05000
• Monoisotopic Mass: 203.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 4.17040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls